Cas no 5009-33-6 (11-Dodecen-2-one)

11-Dodecen-2-one structure
11-Dodecen-2-one structure
Product Name:11-Dodecen-2-one
CAS No:5009-33-6
MF:C12H22O
MW:182.302484035492
CID:380094
PubChem ID:78710
Update Time:2025-04-19

11-Dodecen-2-one Chemical and Physical Properties

Names and Identifiers

    • 11-Dodecen-2-one
    • dodec-11-en-2-one
    • 1-Dodecen-11-one
    • Dodec-11-en-2-on
    • EINECS 225-688-1
    • NSC 32103
    • OPLPMLGBZCNBGS-UHFFFAOYSA-N
    • SCHEMBL3123064
    • MFCD11553392
    • NSC-32103
    • AKOS006323289
    • DTXSID50198204
    • 5009-33-6
    • NS00032003
    • NSC32103
    • Inchi: 1S/C12H22O/c1-3-4-5-6-7-8-9-10-11-12(2)13/h3H,1,4-11H2,2H3
    • InChI Key: OPLPMLGBZCNBGS-UHFFFAOYSA-N
    • SMILES: O=C(C)CCCCCCCCC=C

Computed Properties

  • Exact Mass: 182.16700
  • Monoisotopic Mass: 182.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Density: 0.833
  • Boiling Point: 272.8°C at 760 mmHg
  • Flash Point: 97.9°C
  • Refractive Index: 1.437
  • PSA: 17.07000
  • LogP: 3.88220

11-Dodecen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AG47510-1g
dodec-11-en-2-one
5009-33-6 97%
1g
$993.00 2024-04-19
A2B Chem LLC
AG47510-5g
dodec-11-en-2-one
5009-33-6 97%
5g
$2523.00 2024-04-19
abcr
AB570782-1g
Dodec-11-en-2-one, 97%; .
5009-33-6 97%
1g
€1338.30 2024-08-02
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